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Compound of Interest

Compound Name: Histone H3 (1-25), amide

Cat. No.: B13922695

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Histone H3 (1-25), amide. The following

procedures for handling, storage, and disposal are designed to ensure a safe laboratory

environment and maintain the integrity of the product.

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for a similar histone peptide indicates it is not classified as

hazardous under the Globally Harmonized System (GHS), it is best practice to adhere to

standard laboratory safety protocols when handling any chemical, including synthetic peptides.

[1] The following table summarizes the recommended personal protective equipment.
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PPE Category Item Specifications & Use

Eye Protection Safety Glasses or Goggles

Should be worn at all times in

the laboratory to protect from

potential splashes. Goggles

are preferred when handling

liquids.[2][3]

Hand Protection Disposable Nitrile Gloves

Standard laboratory gloves

provide sufficient protection for

handling the lyophilized

powder and its solutions.[2][4]

Body Protection Laboratory Coat

A standard lab coat is essential

to protect skin and personal

clothing from potential spills.[2]

Foot Protection Closed-Toe Shoes

Required for general

laboratory safety to protect

against spills and falling

objects.[3]

Operational Plan: Handling and Reconstitution
Proper handling and reconstitution are critical for the successful use of Histone H3 (1-25),
amide in experimental settings. Follow this step-by-step guide to ensure accurate and safe

preparation of your peptide solution.

Storage of Lyophilized Peptide
Upon receipt, store the lyophilized Histone H3 (1-25), amide at -20°C or colder, protected from

direct light.[5][6] Exposure to moisture can reduce the long-term stability of the peptide.[5][6]

Reconstitution Protocol
Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room

temperature. This prevents condensation and moisture absorption, which can affect the

peptide's stability.[5][6]
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Solvent Selection: The choice of solvent depends on the specific requirements of your

experiment. For many peptides, sterile, distilled water is a suitable solvent.[1] If solubility is

an issue, a small amount of a dilute acidic solution (e.g., 0.1% acetic acid) can be used for

this basic peptide.[6] Always test the solubility with a small amount of the peptide first.

Dissolution:

Carefully open the vial and add the appropriate volume of the selected solvent to achieve

the desired concentration.

Use gentle agitation, such as vortexing at a low speed or inverting the vial several times,

to dissolve the peptide.[2] Avoid vigorous shaking, which can cause the peptide to

aggregate.

If necessary, sonication can be used to aid dissolution.[5][6]

Storage of Peptide Solution:

For short-term storage, keep the peptide solution at 2-8°C.

For long-term storage, it is recommended to aliquot the solution into single-use volumes

and store them at -20°C or colder.[7]

Avoid repeated freeze-thaw cycles, as this can degrade the peptide.[7]

Experimental Workflow: Peptide Solution Preparation

Workflow for Preparing Histone H3 (1-25), Amide Solution
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Caption: A step-by-step workflow for the preparation of a Histone H3 (1-25), amide solution.
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Disposal Plan
As Histone H3 (1-25), amide is not classified as a hazardous substance, disposal is generally

straightforward. However, it is imperative to adhere to all institutional and local regulations for

laboratory waste disposal.[8]

Aqueous Waste
Aqueous solutions of Histone H3 (1-25), amide can typically be disposed of down the

sanitary sewer with copious amounts of water.[9][10]

Confirm that this practice is in accordance with your institution's waste disposal policies.

Do not dispose of solutions containing hazardous solvents (e.g., DMSO, DMF) down the

drain unless permitted by your institution. These should be collected as chemical waste.

Solid Waste
Empty vials and other solid materials (e.g., pipette tips, tubes) that have come into contact

with the non-hazardous peptide solution can generally be disposed of in the regular

laboratory trash.[8][11]

Ensure that any sharps are disposed of in an appropriate sharps container.

Unused Lyophilized Peptide
If you need to dispose of the original lyophilized peptide, it should be treated as non-

hazardous chemical waste according to your institution's guidelines.

Disclaimer: This information is intended as a guide and should be supplemented by a thorough

review of the product's Safety Data Sheet and your institution's specific safety protocols.

Always perform a risk assessment before starting any new experimental procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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